3-[(6-Ethylthieno[2,3-d]pyrimidin-4-yl)amino]propan-1-ol

• IUPAC Name: 3-[(6-ethylthieno[2,3-d]pyrimidin-4-yl)amino]propan-1-ol
• InChI: InChI=1S/C11H15N3OS/c1-2-8-6-9-10(12-4-3-5-15)13-7-14-11(9)16-8/h6-7,15H,2-5H2,1H3,(H,12,13,14)
• InChI Key: PQKOTNOMXSWDHR-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC2=C(N=CN=C2S1)NCCCO
• Molecular Formula: C11H15N3OS
• Molecular Weight: 237.32 g/mol

Description

3-[(6-Ethylthieno[2,3-d]pyrimidin-4-yl)amino]propan-1-ol is a chemical compound that has shown potential in scientific research. This compound belongs to the family of thieno[2,3-d]pyrimidines and is known for its unique structure and properties.

Mechanism of Action

The mechanism of action of 3-[(6-Ethylthieno[2,3-d]pyrimidin-4-yl)amino]propan-1-ol is not fully understood. However, it has been suggested that the compound acts by inhibiting the activity of certain enzymes that are involved in cell proliferation and survival. This leads to the death of cancer cells and the inhibition of tumor growth.
Biochemical and Physiological Effects:
In addition to its antitumor activity, 3-[(6-Ethylthieno[2,3-d]pyrimidin-4-yl)amino]propan-1-ol has also been studied for its potential effects on various biochemical and physiological processes. Studies have shown that this compound can modulate the activity of certain enzymes and receptors, leading to changes in cellular signaling pathways. It has also been shown to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-[(6-Ethylthieno[2,3-d]pyrimidin-4-yl)amino]propan-1-ol in lab experiments is its potent antitumor activity. This makes it a promising candidate for cancer treatment research. However, one of the limitations of this compound is its low solubility in aqueous solutions, which can make it difficult to work with in some experiments.

Future Directions

There are several future directions for research on 3-[(6-Ethylthieno[2,3-d]pyrimidin-4-yl)amino]propan-1-ol. One area of research is the development of more efficient synthesis methods that can improve the yield and purity of the compound. Another area of research is the identification of the specific enzymes and receptors that are targeted by this compound, which could provide insights into its mechanism of action. Additionally, further studies are needed to determine the safety and efficacy of this compound in animal models and clinical trials.

Synthesis Methods

The synthesis of 3-[(6-Ethylthieno[2,3-d]pyrimidin-4-yl)amino]propan-1-ol involves the reaction of 6-ethylthieno[2,3-d]pyrimidin-4-amine with 3-chloropropan-1-ol in the presence of a base such as potassium carbonate. The reaction takes place under reflux conditions and the product is obtained in good yield after purification.

Scientific Research Applications

3-[(6-Ethylthieno[2,3-d]pyrimidin-4-yl)amino]propan-1-ol has been studied for its potential in various scientific research applications. One of the major areas of research is cancer treatment. Studies have shown that this compound has potent antitumor activity against a variety of cancer cell lines, including breast, lung, and colon cancer.